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Compound of Interest

Compound Name: 2-Fluoro-4-iodobenzonitrile

Cat. No.: B160798

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals
in research and development. The information compiled is based on publicly available safety
data sheets and chemical databases. Crucially, specific quantitative toxicological and
ecotoxicological data for 2-Fluoro-4-iodobenzonitrile is not readily available in the public
domain. All handling and experimental procedures should be conducted following a thorough,
site-specific risk assessment and in accordance with all applicable safety regulations.

Chemical Identification and Physicochemical
Properties

2-Fluoro-4-iodobenzonitrile is a halogenated aromatic nitrile, often utilized as an intermediate
in the synthesis of pharmaceuticals.[1][2] Its identity and key physical and chemical properties
are summarized below.
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Property

Value

Source(s)

Chemical Name

2-Fluoro-4-iodobenzonitrile

[3]4]

Benzonitrile, 2-fluoro-4-iodo-;

3-Fluoro-4-cyano-1-

Synonyms iodobenzene; 4-Cyano-3- [3]
fluoroiodobenzene; 4-lodo-2-
fluorobenzonitrile

CAS Number 137553-42-5 [3][5]

Molecular Formula C7HsFIN [3B1141[5]

Molecular Weight 247.01 g/mol [31[4]I5]
Red-brown or cream-colored

Appearance _ _ [31[6]
crystalline solid/powder

Melting Point 103-105 °C [5]

Boiling Point 264 °C at 760 mmHg [3]

Density ~2.0 g/cm?3 [3]

Flash Point >110 °C [5]
Slightly soluble in water.

- Soluble in organic solvents like

Solubility ) [2][3]
Dichloromethane and
Chloroform.

Sensitivity Light sensitive. [5]

Hazard Identification and Classification

2-Fluoro-4-iodobenzonitrile is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and ingestion.[6] It is acutely toxic if swallowed and

harmful if it comes into contact with the skin or is inhaled.[6]
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Hazard Class GHS Category Signal Word Hazard Statement

o H301: Toxic if
Acute Toxicity, Oral Category 3 Danger

swallowed.[3][4][6]

. ) H312: Harmful in

Acute Toxicity, Dermal  Category 4 Warning _ _
contact with skin.[4][6]
Acute Toxicity, ] H332: Harmful if
] Category 4 Warning )
Inhalation inhaled.[4][6]
Skin ] H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation.[4][6]
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye lrritation eye irritation.[4][6]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation.[4]
Exposure) [6]
Pictograms:

o GHSO06 (Skull and Crosshones): Indicates acute toxicity (fatal or toxic).

o GHSO07 (Exclamation Mark): Indicates skin and eye irritation, harmful, or respiratory tract

irritation.

Toxicological and Ecotoxicological Profile

Toxicological Summary:

There is a significant lack of publicly available quantitative toxicological data, such as LD50

(lethal dose, 50%) or LC50 (lethal concentration, 50%) values for 2-Fluoro-4-iodobenzonitrile.

The hazard assessment is therefore based on the qualitative GHS classifications provided by

suppliers.[4][6] Like other nitriles, there is a potential for it to form cyanide in the body. In the

event of a fire, it is expected to release toxic fumes, including hydrogen cyanide, hydrogen

fluoride, and hydrogen iodide.[6]
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Ecotoxicological Summary:

No specific data regarding the environmental fate or ecotoxicity of 2-Fluoro-4-
iodobenzonitrile is currently available. Due to its hazardous nature, release into the
environment must be strictly avoided. Halogenated organic compounds can be persistent in the

environment and may be harmful to aquatic life.

Experimental Protocols

The following protocols are generalized from standard operating procedures for handling
acutely toxic solids and should be adapted to specific laboratory conditions and risk
assessments.

Risk Assessment and Preparation Workflow

Prior to handling 2-Fluoro-4-iodobenzonitrile, a thorough risk assessment is mandatory. The
following diagram outlines the logical workflow for this process.
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Caption: Risk assessment workflow prior to handling 2-Fluoro-4-iodobenzonitrile.
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Safe Handling and Weighing Protocol

Objective: To safely weigh a solid sample of 2-Fluoro-4-iodobenzonitrile for experimental use.

Materials:

2-Fluoro-4-iodobenzonitrile

Chemical-resistant gloves (Nitrile or Neoprene recommended, double-gloving is advised)
Safety goggles and face shield

Lab coat

Spatula

Weighing paper or boat

Tared, sealable container for transport

Analytical balance inside a ventilated enclosure or fume hood

Procedure:

Don appropriate PPE: Lab coat, safety goggles, face shield, and double gloves.

Prepare the work area: Ensure the work is conducted within a certified chemical fume hood.
Cover the work surface with disposable absorbent liners.

Tare the sealable container: Place the closed, empty container on the analytical balance and
tare it.

Transfer the compound: Inside the fume hood, carefully transfer the desired amount of 2-
Fluoro-4-iodobenzonitrile from the stock bottle to the tared container using a clean spatula.

Seal and weigh: Securely close the container.

Decontaminate: Wipe the exterior of the sealed container with a damp cloth or towel to
remove any residual powder.
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» Final weighing: The sealed container can now be re-weighed outside the fume hood if
necessary.

o Clean-up: Decontaminate the spatula and work surface. Dispose of all contaminated
disposable materials (gloves, liners, weighing paper) as hazardous waste.

Spill Clean-up Protocol

Objective: To safely clean up a small spill of solid 2-Fluoro-4-iodobenzonitrile.
Materials:
 Spill kit containing:

o Absorbent pads or granules (e.g., vermiculite, sand)

o Two pairs of chemical-resistant gloves

o Safety goggles and face shield

o Disposable lab coat or coveralls

o Shoe covers

o Plastic scoop and dustpan

o Sealable hazardous waste bags

o Wetting agent (e.g., water with a small amount of surfactant) in a spray bottle
Procedure:
o Evacuate and secure the area: Alert others in the vicinity and restrict access to the spill area.

» Don appropriate PPE: Full PPE including double gloves, goggles, face shield, and
disposable lab coat is required.

e Cover the spill: Gently cover the spill with absorbent pads to prevent the powder from
becoming airborne.
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» Wet the material: Lightly spray the absorbent material with the wetting agent to dampen the
powder without creating a slurry.

o Collect the material: Carefully scoop the wetted material into a hazardous waste bag using a
plastic scoop and dustpan.

» Decontaminate the area: Wipe the spill area with a damp cloth, starting from the outside and
working inwards. Place the used cloth in the waste bag.

o Dispose of waste: Seal the waste bag and place it inside a second waste bag. Label it
appropriately for hazardous waste disposal.

» Doff PPE: Remove PPE in the correct order to avoid cross-contamination and dispose of all
disposable items as hazardous waste.

e Wash hands thoroughly: Wash hands and any exposed skin with soap and water.

First Aid and Emergency Procedures

Exposure Route First Aid Measures

Immediately call a poison center or doctor. Do

Ingestion ) - ] ]
not induce vomiting. Rinse mouth with water.[6]
Move the person to fresh air and keep them
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.[6]

Remove all contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o )
water. If skin irritation occurs, get medical

advice.[6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice.[6]

Firefighting Measures:
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» Suitable extinguishing media: Water spray, carbon dioxide (CO:z), dry chemical powder, or
appropriate foam.

» Specific hazards: In a fire, toxic and corrosive fumes may be produced, including carbon
oxides, nitrogen oxides, hydrogen cyanide, hydrogen fluoride, and hydrogen iodide.[6]

o Protective equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Storage, Handling, and Disposal
Storage and Handling Workflow

The following diagram illustrates the logical flow for the proper storage and handling of 2-
Fluoro-4-iodobenzonitrile.
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Caption: Workflow for storage, handling, and disposal of 2-Fluoro-4-iodobenzonitrile.
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Storage Conditions:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6]
o Keep away from heat, sparks, and open flames.

o Protect from direct sunlight as the material is light-sensitive.[5]

» Store separately from incompatible materials such as strong oxidizing agents and strong
acids.

Disposal:
» Dispose of this chemical and its container as hazardous waste.

 All disposables and materials used for cleaning spills must also be treated as hazardous
waste.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Material Safety of 2-Fluoro-4-
iodobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160798#2-fluoro-4-iodobenzonitrile-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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